Pilocarpine hydrochloride

Specification

• CAS No.: 54-71-7
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: (3S,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
• Standard InChI: InChI=1S/C11H16N2O2/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2/h5,7-8,10H,3-4,6H2,1-2H3/t8-,10-/m0/s1
• Standard InChI Key: QCHFTSOMWOSFHM-WPRPVWTQSA-N
• Isomeric SMILES: CC[C@H]1[C@H](COC1=O)CC2=CN=CN2C
• SMILES: CCC1C(COC1=O)CC2=CN=CN2C.Cl
• Canonical SMILES: CCC1C(COC1=O)CC2=CN=CN2C
• Boiling Point: 260 °C @ 5 MM HG (PARTIAL CONVERSION TO ISOPILOCARPINE)
• Colorform: OIL OR CRYSTALS; NEEDLES
• Melting Point: 195-205; 34 °C

Introduction

Chemical Structure and Properties

Pilocarpine hydrochloride is the hydrochloride salt of (+)-pilocarpine, a lactone alkaloid originally extracted from plants of the Pilocarpus genus. It has the chemical formula C₁₁H₁₇ClN₂O₂ with a molecular weight of 244.72 g/mol.

Physical Properties

The compound presents as a white to almost white crystalline powder with distinct physical characteristics that facilitate its pharmaceutical formulation and stability.

Property	Value
Melting point	202-205°C
Appearance	White to almost white powder/crystal
Solubility	Soluble in water (100 mg/mL)
Optical activity	+91.7° (H₂O)
Specific rotation [α]₂₀/D	+89.0 to +94.0° (C=2, H₂O)
LogP (estimated)	-0.095
Stability considerations	Hygroscopic, light sensitive

Chemical Identifiers

Various identification systems are used for pilocarpine hydrochloride, facilitating its recognition in scientific literature and regulatory documentation.

Identifier Type	Value
CAS Number	54-71-7
IUPAC Name	(3S,4R)-4,5-Dihydro-3-ethyl-4-(1-methyl-1H-imidazol-5-ylmethyl)-2(3H)-furanone hydrochloride
Synonyms	Pilocarpine HCl, Salagen, Sanpilo, Pilocar
MDL Number	MFCD00012722
Reaxys Registry Number	4034491
Merck Index	14,7424

Pharmacology

Mechanism of Action

Pilocarpine hydrochloride functions as a muscarinic acetylcholine receptor agonist, demonstrating notable activity at multiple muscarinic receptor subtypes. Its pharmacological effects are primarily attributable to its interaction with the M3 receptor subtype, which is present in various exocrine glands and smooth muscle cells.

The compound exhibits parasympathomimetic effects through selective activation of muscarinic receptors. This activation triggers a cascade of physiological responses, including:

• Stimulation of exocrine gland secretion (salivary, lacrimal, sweat, and gastrointestinal glands)

• Increased smooth muscle tone

• Contraction of pupillary and iris sphincter muscles

• Induction of miosis (pupil constriction)

In ocular applications, pilocarpine's ability to cause ciliary muscle constriction opens the trabecular meshwork, facilitating aqueous humor outflow and consequently decreasing intraocular pressure.

Pharmacokinetics

The pharmacokinetic profile of pilocarpine hydrochloride varies based on the route of administration and dosage.

Parameter	Value
Elimination half-life	0.76 hours (5 mg), 1.35 hours (10 mg)
Excretion	Primarily through urine
Onset of action (ophthalmic)	Within 1 hour
Duration of action (ophthalmic)	Up to 24 hours
Peak effect on salivary flow	Maintained for 1-2 hours after oral administration

Following oral administration, pilocarpine increases the mean salivary flow rate by 2- to 10-fold compared to placebo, with effects peaking within 1-2 hours.

Therapeutic Applications

Glaucoma Treatment

Pilocarpine hydrochloride has been used in glaucoma management for more than a century, dating back to 1875. Its clinical applications include:

• Management of angle-closure glaucoma until surgical intervention can be performed

• Treatment of ocular hypertension

• Management of primary open-angle glaucoma

• Pupil constriction following mydriatic procedures

Presbyopia Treatment

A notable recent development is the FDA approval of Vuity (pilocarpine hydrochloride ophthalmic solution 1.25%) for the treatment of presbyopia in adults. Clinical trials (Gemini 1 and Gemini 2) demonstrated the efficacy of once-daily bilateral administration in temporarily improving near vision in presbyopic patients.

The approval of pilocarpine for presbyopia represents a significant advancement as it provides the first pharmacological treatment option for this common age-related condition that previously relied primarily on optical corrections such as reading glasses.

Dry Mouth Treatment

Oral pilocarpine hydrochloride is indicated for:

• Treatment of xerostomia (dry mouth) resulting from Sjögren's syndrome

• Management of radiation-induced salivary gland dysfunction in patients who have undergone radiation therapy for head and neck cancers

By stimulating the M3 receptors in salivary glands, pilocarpine effectively increases salivary secretion, providing symptomatic relief for patients with chronic dry mouth conditions.

Brand Name	Formulation	Indication
Salagen	Oral tablets	Dry mouth
Vuity	Ophthalmic solution 1.25%	Presbyopia
Pilopine HS	Ophthalmic gel	Glaucoma
Isoptocarpine	Ophthalmic solution	Glaucoma
Minims Pilocarpine Nitrate	Ophthalmic solution	Glaucoma
Betoptic Pilo	Ophthalmic solution	Glaucoma